![molecular formula C15H20N2O2S B5640851 7-[(pyridin-4-ylthio)acetyl]-2-oxa-7-azaspiro[4.5]decane](/img/structure/B5640851.png)
7-[(pyridin-4-ylthio)acetyl]-2-oxa-7-azaspiro[4.5]decane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound 7-[(pyridin-4-ylthio)acetyl]-2-oxa-7-azaspiro[4.5]decane is a part of the spirocyclic compounds family, which are known for their complex molecular architecture and potential in various fields of chemistry and pharmacology. While specific details on this compound are scarce in scientific literature, spirocyclic compounds, in general, have been studied for their unique chemical and physical properties.
Synthesis Analysis
Spirocyclic compounds, similar to this compound, are synthesized through various methods, including the alkylation of pyrrolidine enamines, Mannich reactions, and cycloaddition reactions. For example, the synthesis of 7-methyl-1,4-dioxa-7-azaspiro[4.5]decanes as potential dopamine agonists involves alkylation processes (Brubaker & Colley, 1986).
Molecular Structure Analysis
The molecular structure of spirocyclic compounds is characterized by a spiro linkage, where two cyclic systems are joined at a single atom. X-ray crystallography studies have been conducted to determine the crystal structures of related compounds, revealing details such as cyclohexyl chair conformation and chirality (W. Wen, 2002).
Chemical Reactions and Properties
Spirocyclic compounds participate in various chemical reactions, including [3+2] cycloadditions, which have been utilized to synthesize functionalized spiro compounds with high diastereoselectivity (Huang et al., 2019). The reactivity of these compounds can be significantly influenced by their specific structural elements.
Physical Properties Analysis
The physical properties of spirocyclic compounds like this compound are influenced by their molecular structure. For instance, the crystal and molecular structure of related compounds indicate specific conformational characteristics, which could affect their solubility, melting points, and stability (Doi et al., 1990).
Chemical Properties Analysis
The chemical properties of spirocyclic compounds are diverse, with activities ranging from anticancer to receptor agonist effects. For example, new 1-thia-4-azaspiro[4.5]decane derivatives have shown moderate to high inhibition activities against various cancer cell lines (Flefel et al., 2017). This indicates the potential pharmacological importance of spirocyclic compounds, including this compound.
properties
IUPAC Name |
1-(2-oxa-9-azaspiro[4.5]decan-9-yl)-2-pyridin-4-ylsulfanylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2S/c18-14(10-20-13-2-6-16-7-3-13)17-8-1-4-15(11-17)5-9-19-12-15/h2-3,6-7H,1,4-5,8-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZDSZZQFKGEJNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCOC2)CN(C1)C(=O)CSC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.